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Compound of Interest

Compound Name: GLAUCONITE

Cat. No.: B1166050

An In-Depth Technical Guide to the Identification of Glauconite in Sedimentary Rock Thin
Sections

Introduction

Glauconite is an iron (Fe) and potassium (K) rich phyllosilicate mineral belonging to the mica
group, with the general chemical formula (K,Na)(Fe3*,Al,MQ)2(Si,Al)a010(OH)2.[1][2] It is
considered a diagnostic mineral for marine depositional environments, particularly on
continental shelves with slow rates of sediment accumulation.[2][3][4] Its presence in the rock
record provides valuable insights into paleoenvironmental conditions and is a key indicator of
stratigraphic condensation.[5]

This guide provides a comprehensive overview of the methods used to identify glauconite in
sedimentary rock thin sections. It is intended for researchers and scientists in geology and
materials science. The methodology covers initial petrographic observations using polarized
light microscopy (PLM), followed by confirmatory analyses using X-ray diffraction (XRD) and
scanning electron microscopy with energy-dispersive X-ray spectroscopy (SEM-EDS).

Identification by Polarized Light Microscopy (PLM)

The initial identification of glauconite is typically performed using PLM on a standard 30-
micron thick section of the sedimentary rock. Glauconite is one of the more recognizable
minerals in sedimentary suites due to its characteristic color and morphology.[5]
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Morphological and Optical Properties

Glauconite most commonly occurs as rounded, sand-sized pellets or granules (peloids).[5][6]
Other forms include vermicular (worm-like) shapes, replacements or infillings of bioclasts like
foraminifera, and as a pigmentary matrix.[5][7]

Under plane-polarized light (PPL), glauconite exhibits a distinctive range of colors from yellow-
green to blue-green or dark green.[1][6] The color intensity often relates to its maturity and
composition; darker green colors typically indicate higher potassium content and a more
ordered crystal structure, whereas brownish or yellowish hues can be associated with higher
iron oxide content or weathering.[5][8] Many grains show internal cracks, which may be a result
of compaction or desiccation during formation.[5][9]

Under cross-polarized light (XPL), glauconite pellets appear as cryptocrystalline aggregates,
displaying a "salt and pepper" or aggregate polarization texture.[9] Individual microcrystals are
typically too small to resolve optically. The birefringence is moderate, with interference colors
usually in the second order.[6][10]

Quantitative Optical Data

The following table summarizes the key optical properties of glauconite, which are essential
for its identification in thin sections.
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Optical Property

Value | Description

Source(s)

Yellow-green, olive-green,

Color (PPL) [1][6]
blue-green, grass-green
Weak to moderate; X = yellow-

Pleochroism green, Y/Z = deeper yellow or [1][6]
bluish-green

] Pellets, granules, fossil infills;

Habit/Form ] [51[6]
aggregates of fine flakes

Relief Moderate positive [6]
Perfect {001}, but rarely visible

Cleavage [1][6]

in peloidal aggregates

Birefringence (d)

0.020 — 0.032 (Moderate)

[2]

Interference Colors (XPL)

Second-order greens to reds

[6]

Extinction

Near parallel (0-3°); aggregate

extinction in pellets

[6]

Optical Character

Biaxial (-)

[1](6]

2V Angle

0°—24°

[1](6]

Refractive Indices

na =1.590 - 1.612, nf3 = 1.609
—1.643,ny =1.610 - 1.644

[1](2]

Confirmatory Analytical Techniques

While PLM is a powerful initial tool, definitive identification of glauconite, especially to

distinguish it from similar green minerals like chlorite, celadonite, or other clays, requires

advanced analytical techniques.[10]

Experimental Protocol: X-Ray Diffraction (XRD)

XRD analysis is used to determine the crystal structure of the mineral. Glauconite is a 1M

polytype mica and exhibits a characteristic basal spacing.[1] Care must be taken as

glauconite's XRD pattern can be similar to other clay minerals in the illite group.[11]
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Methodology:

o Sample Preparation: Glauconite grains are carefully separated from the bulk rock sample
under a binocular microscope. Grains should be selected to be free of visible alteration or
impurities. The separated grains are then gently ground into a fine powder using an agate
mortar and pestle.[12] For analysis of clay mineralogy, oriented and unoriented samples may
be prepared.[13]

e Analysis: The powdered sample is mounted onto a sample holder. The XRD analysis is
performed using a diffractometer, typically with Cu-Ka or Co-Ka radiation.[14]

o Data Interpretation: The resulting diffractogram is analyzed for characteristic peaks. Mature
glauconite shows a distinct basal reflection at approximately 10 A (doo1).[14][15] Other key
reflections include those near 4.5 A (doz0), 3.3 A (doos), and 1.51 A (doso).[14] Broad or
asymmetric peaks may indicate a disordered structure or interstratification with smectite
layers.[16][17]

Experimental Protocol: Scanning Electron Microscopy
with Energy-Dispersive X-ray Spectroscopy (SEM-EDS)

SEM provides high-magnification images of the mineral's micro-texture, while the attached
EDS detector allows for in-situ elemental analysis to confirm its chemical composition.[13]

Methodology:

o Sample Preparation: Glauconite grains or a piece of the bulk rock are mounted in epoxy
resin and polished to create a smooth, flat surface for analysis.[14] The sample is then
coated with a thin layer of carbon to ensure electrical conductivity.

e SEM Imaging: The sample is placed in the SEM chamber. Backscattered Electron (BSE)
imaging is often used to visualize compositional variations. The analyst should look for
characteristic micro-textures such as "rosette" or bladed structures, which can indicate a high
degree of maturity.[18]

o EDS Analysis: The electron beam is focused on several points on the glauconite grain to
collect X-ray spectra. The resulting spectra are analyzed to determine the elemental
composition. A positive identification of glauconite requires the detection of significant peaks
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for Silicon (Si), Iron (Fe), and Potassium (K), along with Aluminum (Al) and Magnesium (Mg).
[19][20] The analysis should confirm a high K20 content (typically >6%) and high total iron
content.[9]

Visualization of Workflows and Relationships

To clarify the identification process, the following diagrams illustrate the workflow and the
interplay between different analytical techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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